3-(Aminomethyl)-2,2,4,4-tetramethylpentan-3-ol

• IUPAC Name: 3-(aminomethyl)-2,2,4,4-tetramethylpentan-3-ol
• InChI: InChI=1S/C10H23NO/c1-8(2,3)10(12,7-11)9(4,5)6/h12H,7,11H2,1-6H3
• InChI Key: ABIAWRJNWUVABY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CN)(C(C)(C)C)O
• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include its appearance (solid, liquid, gas, color, etc.) and any distinctive odors.

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This includes its reactivity with other compounds and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties might include acidity or basicity, electrophilicity or nucleophilicity, and reactivity towards various reagents.

Scientific Research Applications

Ligand for Protein and Enzyme Investigations

The compound can act as a ligand, binding to proteins and enzymes. This property is exploited in structural biology and biochemistry to study the binding sites and interaction mechanisms of biomolecules.

Catalyst for Chemical Reactions

In synthetic chemistry, “3-(Aminomethyl)-2,2,4,4-tetramethylpentan-3-ol” can act as a catalyst, speeding up chemical reactions without being consumed. It is particularly useful in reactions that form carbon-nitrogen bonds, which are prevalent in organic synthesis.

Mechanism of Action

If the compound is biologically active, the mechanism of action describes how it interacts with biological systems. This could involve binding to specific receptors, inhibiting enzymes, or interacting with DNA.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. Material safety data sheets (MSDS) often provide this information.